Cas no 2299434-85-6 (Ethyl 1-amino-3-cyclobutylcyclobutane-1-carboxylate)

• Product Name: Ethyl 1-amino-3-cyclobutylcyclobutane-1-carboxylate
• CAS No: 2299434-85-6
• MF: C₁₁H₁₉NO₂
• MW: 197.27406334877
• CID: 6503142
• PubChem ID: 165936457
• Update Time: 2025-10-29

Ethyl 1-amino-3-cyclobutylcyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2299434-85-6
• ethyl 1-amino-3-cyclobutylcyclobutane-1-carboxylate
• EN300-3783904
• Ethyl 1-amino-3-cyclobutylcyclobutane-1-carboxylate

• Inchi： 1S/C11H19NO2/c1-2-14-10(13)11(12)6-9(7-11)8-4-3-5-8/h8-9H,2-7,12H2,1H3
• InChI Key： MOCLLCJSKLZGQA-UHFFFAOYSA-N
• SMILES： O(CC)C(C1(CC(C1)C1CCC1)N)=O

Computed Properties

• Exact Mass: 197.141578849g/mol
• Monoisotopic Mass: 197.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 52.3Ų

Additional information on Ethyl 1-amino-3-cyclobutylcyclobutane-1-carboxylate

Comprehensive Overview of Ethyl 1-amino-3-cyclobutylcyclobutane-1-carboxylate (CAS No. 2299434-85-6)

Ethyl 1-amino-3-cyclobutylcyclobutane-1-carboxylate (CAS No. 2299434-85-6) is a structurally unique organic compound that has garnered significant attention in pharmaceutical and synthetic chemistry research. This bicyclic derivative combines a cyclobutyl moiety with an ethyl ester and an amino group, offering versatile reactivity for drug discovery and material science applications. Its molecular framework, characterized by the cyclobutylcyclobutane core, presents intriguing steric and electronic properties that are increasingly explored in modern medicinal chemistry.

The compound's ethyl ester functionality enhances its solubility in organic solvents, making it a valuable intermediate in multi-step syntheses. Researchers have investigated its potential as a building block for bioactive molecules, particularly in the development of novel enzyme inhibitors and receptor modulators. The presence of both the amino group and ester group in close proximity creates opportunities for diverse chemical transformations, including amidation, reduction, and cyclization reactions.

Recent studies highlight the growing importance of strained ring systems like cyclobutanes in drug design, as they can improve metabolic stability and target binding affinity. This aligns with current industry trends toward three-dimensional molecular architectures in pharmaceutical development. The compound's CAS number 2299434-85-6 serves as a crucial identifier for researchers tracking its applications across patent literature and scientific publications.

From a synthetic perspective, Ethyl 1-amino-3-cyclobutylcyclobutane-1-carboxylate represents an interesting case study in ring-strain utilization. The cyclobutane rings introduce significant angle strain, which can be harnessed to drive selective reactions. This property has become particularly relevant in the context of click chemistry and photochemical transformations, areas that have seen exponential growth in recent years.

The compound's thermal stability and crystallinity have also made it subject to computational chemistry investigations. Molecular modeling studies of 2299434-85-6 contribute to broader understanding of conformational analysis in small, strained ring systems. These computational approaches complement experimental work in rational drug design pipelines.

In the context of green chemistry initiatives, researchers have explored sustainable synthetic routes to Ethyl 1-amino-3-cyclobutylcyclobutane-1-carboxylate. The development of catalyst systems for its efficient production reflects the pharmaceutical industry's shift toward more environmentally benign processes. This aligns with frequent search queries regarding green synthetic methodologies and atom economy in organic synthesis.

Analytical characterization of this compound typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. The spectral data provides valuable insights into the compound's three-dimensional structure and electronic properties, information frequently sought by researchers working with similar polycyclic systems.

The patent landscape surrounding CAS 2299434-85-6 reveals its utility in various therapeutic areas, though specific applications remain proprietary. This has generated considerable interest in academic circles regarding its structure-activity relationships and potential as a pharmacophore in medicinal chemistry programs.

From a commercial perspective, the compound's availability as a research chemical has enabled broader investigation of its properties. Suppliers typically provide high-purity samples for laboratory use, with quality control measures that address the needs of modern drug discovery teams. This availability supports the compound's role in hit-to-lead optimization processes.

Ongoing research continues to uncover new dimensions of Ethyl 1-amino-3-cyclobutylcyclobutane-1-carboxylate's chemical behavior. Its unique combination of structural features positions it as a valuable tool for addressing current challenges in molecular design and chemical biology. As synthetic methodologies advance, this compound will likely play an increasingly important role in the development of next-generation therapeutic agents and functional materials.